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Compound of Interest

Compound Name: 2,5-Dibromophenyl isothiocyanate
CAS No.: 98041-67-9
Cat. No.: B1302679
Get Quote
. J

CAS Number: 98041-67-9

This technical guide provides a comprehensive overview of 2,5-Dibromophenyl
isothiocyanate, a halogenated aromatic isothiocyanate of interest to researchers, scientists,
and professionals in drug development. This document details its chemical properties,
synthesis, reactivity, and potential biological applications, with a focus on its utility as a
research tool and building block in medicinal chemistry.

Chemical and Physical Properties

2,5-Dibromophenyl isothiocyanate is a solid at room temperature with a molecular formula of
C7HsBr2NS. Its structure features a benzene ring substituted with two bromine atoms at
positions 2 and 5, and an isothiocyanate functional group (-N=C=S) at position 1. The
physicochemical properties of this compound are summarized in the table below.
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Property Value

CAS Number 98041-67-9

Molecular Formula C7H3BrzNS

Molecular Weight 292.99 g/mol
Appearance Off-white to yellow solid

Solubilit Soluble in organic solvents like dichloromethane
olubili
Y and ethyl acetate.

Synthesis

The synthesis of 2,5-Dibromophenyl isothiocyanate typically proceeds from the
corresponding aniline, 2,5-dibromoaniline. While various methods exist for the conversion of
anilines to isothiocyanates, a common and effective approach involves the use of thiophosgene
or a thiophosgene equivalent.[1][2][3][4]

Experimental Protocol: Synthesis from 2,5-
Dibromoaniline

Materials:

e 2,5-Dibromoaniline

» Thiophosgene (or a suitable substitute like triphosgene/thiocarbonyl diimidazole)
e Anon-polar, inert solvent (e.g., dichloromethane, chloroform)

* Abase (e.g., triethylamine, calcium carbonate)

o Water

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:
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¢ |n a well-ventilated fume hood, dissolve 2,5-dibromoaniline in the chosen inert solvent.
e Cool the solution in an ice bath.

» Slowly add a solution of thiophosgene (or its equivalent) in the same solvent to the cooled
aniline solution while stirring vigorously.

o Add the base portion-wise to neutralize the hydrogen chloride gas that evolves during the
reaction.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for several hours until the reaction is complete (monitor by TLC).

o Carefully quench the reaction by adding water.

o Separate the organic layer, wash it with water and brine, and then dry it over an anhydrous
drying agent.

» Remove the solvent under reduced pressure to yield the crude 2,5-Dibromophenyl
isothiocyanate.

» Purify the crude product by recrystallization or column chromatography.

Note: Thiophosgene is highly toxic and corrosive. All manipulations should be performed with
appropriate personal protective equipment in a certified fume hood.

Spectroscopic Data

The structural confirmation of 2,5-Dibromophenyl isothiocyanate is achieved through various
spectroscopic techniques. While specific spectra for this exact compound are not readily
available in public databases, the expected spectral characteristics can be inferred from related
compounds and general principles of spectroscopy.[5][6][7][8]

e 'H NMR: The proton NMR spectrum is expected to show signals in the aromatic region
(typically between 7.0 and 8.0 ppm) corresponding to the three protons on the phenyl ring.
The splitting pattern will be complex due to the bromine and isothiocyanate substituents.
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e 13C NMR: The carbon NMR spectrum will display signals for the six aromatic carbons and a
characteristic signal for the isothiocyanate carbon, which typically appears in the range of
130-140 ppm.[8]

e IR Spectroscopy: The infrared spectrum will show a strong, characteristic absorption band
for the isothiocyanate group (-N=C=S) in the region of 2000-2200 cm~1. Other bands
corresponding to the aromatic C-H and C=C stretching, and C-Br stretching will also be
present.

e Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to
the molecular weight of the compound, along with isotopic peaks characteristic of the two
bromine atoms.

Reactivity and Applications in Drug Development

The isothiocyanate functional group is a versatile electrophile that readily reacts with
nucleophiles such as amines, thiols, and alcohols. This reactivity is the basis for many of its
applications in chemistry and biology.[9]

Reaction with Biological Nucleophiles

The primary mode of action for many biologically active isothiocyanates is their covalent
interaction with nucleophilic residues on proteins, such as the cysteine and lysine side chains.
[10][11][12][13] This can lead to the inhibition of enzyme activity or the disruption of protein-
protein interactions.
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Caption: Reaction of 2,5-Dibromophenyl Isothiocyanate with biological nucleophiles.
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Potential as Enzyme Inhibitors

Isothiocyanates are known to inhibit a variety of enzymes, including those involved in
carcinogenesis and inflammation.[14][15][16][17] For example, some isothiocyanates have
been shown to inhibit histone deacetylases (HDACs) and deubiquitinating enzymes (DUBS).
[15] The dibromo substitution pattern on the phenyl ring of 2,5-Dibromophenyl
isothiocyanate may confer specific selectivity and potency towards certain enzyme targets.
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Caption: Potential mechanism of enzyme inhibition by 2,5-Dibromophenyl Isothiocyanate.

Safety Information

While a specific Material Safety Data Sheet (MSDS) for 2,5-Dibromophenyl isothiocyanate is
not widely available, data from related bromophenyl isothiocyanates suggest that this
compound should be handled with care.[18][19][20][21] It is likely to be harmful if swallowed,
inhaled, or in contact with skin, and may cause irritation to the skin, eyes, and respiratory tract.
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. All work should be conducted in a well-ventilated
fume hood.

Conclusion
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2,5-Dibromophenyl isothiocyanate is a valuable chemical entity for researchers in the fields
of medicinal chemistry and chemical biology. Its defined structure and reactive isothiocyanate
group make it a useful tool for probing biological systems and a potential scaffold for the
development of novel therapeutic agents. Further research into its specific biological targets
and mechanisms of action is warranted to fully elucidate its potential in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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